![molecular formula C20H24O6 B038553 Tomencephalin CAS No. 115995-13-6](/img/structure/B38553.png)
Tomencephalin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tomencephalin is a peptide that has been discovered recently and has shown promising results in scientific research. It is a neuropeptide that is involved in the regulation of pain and inflammation. This compound has been found to have potential therapeutic applications in the field of pain management and has been the subject of extensive research in recent years.
Mechanism of Action
Tomencephalin exerts its effects by binding to the delta opioid receptor. The delta opioid receptor is a G-protein-coupled receptor that is involved in the regulation of pain and inflammation. This compound activates the delta opioid receptor, which results in the inhibition of pain signaling pathways. This compound also has anti-inflammatory effects, which further contributes to its pain-relieving properties.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines such as TNF-alpha and IL-1beta. This compound also reduces the activation of glial cells, which are involved in the maintenance of chronic pain conditions. This compound has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using Tomencephalin in lab experiments is its specificity for the delta opioid receptor. This allows for more targeted effects and reduces the risk of off-target effects. This compound also has a relatively long half-life, which allows for sustained effects. However, one limitation of using this compound in lab experiments is its cost. This compound is a relatively expensive peptide, which may limit its use in some experiments.
Future Directions
There are several future directions for the study of Tomencephalin. One direction is the development of more potent and selective analogs of this compound. Another direction is the exploration of the potential therapeutic applications of this compound in the treatment of chronic pain conditions. The use of this compound in combination with other pain-relieving drugs is also an area of interest. The development of novel delivery systems for this compound may also enhance its therapeutic potential. Overall, the study of this compound has the potential to lead to the development of new and effective treatments for pain and inflammation.
Scientific Research Applications
Tomencephalin has been extensively studied for its potential therapeutic applications in the field of pain management. It has been found to be effective in reducing pain and inflammation in various animal models of pain. This compound has also been shown to have potential applications in the treatment of chronic pain conditions such as neuropathic pain and inflammatory pain.
properties
CAS RN |
115995-13-6 |
---|---|
Molecular Formula |
C20H24O6 |
Molecular Weight |
360.4 g/mol |
IUPAC Name |
[(1S,2S,6R,7R,8R,12R,14S)-7-hydroxy-9,14-dimethyl-5-methylidene-4-oxo-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradec-9-en-8-yl] 3-methylbut-2-enoate |
InChI |
InChI=1S/C20H24O6/c1-8(2)6-13(21)24-17-9(3)11-7-12-20(5,26-12)15(11)18-14(16(17)22)10(4)19(23)25-18/h6,12,14-18,22H,4,7H2,1-3,5H3/t12-,14-,15+,16-,17-,18+,20-/m1/s1 |
InChI Key |
LLPXLHVIJKRQCO-UYXWQMAOSA-N |
Isomeric SMILES |
CC1=C2C[C@@H]3[C@]([C@@H]2[C@@H]4[C@@H]([C@H]([C@@H]1OC(=O)C=C(C)C)O)C(=C)C(=O)O4)(O3)C |
SMILES |
CC1=C2CC3C(C2C4C(C(C1OC(=O)C=C(C)C)O)C(=C)C(=O)O4)(O3)C |
Canonical SMILES |
CC1=C2CC3C(C2C4C(C(C1OC(=O)C=C(C)C)O)C(=C)C(=O)O4)(O3)C |
synonyms |
tomencephalin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.